Cadmium bis[oxido(dioxo)vanadium]
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Overview
Description
Cadmium bis[oxido(dioxo)vanadium] is a complex compound that features cadmium and vanadium in its structure. Vanadium is known for its multiple oxidation states and its ability to form various complexes, making it a versatile element in both industrial and biological applications
Preparation Methods
The synthesis of cadmium bis[oxido(dioxo)vanadium] typically involves the reaction of cadmium salts with vanadium oxides under controlled conditions. Common methods include:
Chemical vapor deposition (CVD): This method involves the deposition of vanadium and cadmium precursors onto a substrate, followed by a reaction to form the compound.
Chemical Reactions Analysis
Cadmium bis[oxido(dioxo)vanadium] undergoes various chemical reactions, including:
Oxidation and reduction: The vanadium in the compound can exist in multiple oxidation states, allowing it to participate in redox reactions.
Substitution reactions: The compound can undergo ligand exchange reactions, where the oxido ligands are replaced by other ligands such as halides or organic groups.
Complex formation: It can form complexes with other metal ions or organic molecules, which can alter its chemical properties and reactivity.
Scientific Research Applications
Cadmium bis[oxido(dioxo)vanadium] has several applications in scientific research:
Mechanism of Action
The mechanism of action of cadmium bis[oxido(dioxo)vanadium] involves its interaction with various molecular targets and pathways:
Oxidative stress: The compound can induce oxidative stress by generating reactive oxygen species (ROS), which can damage cellular components.
Signal transduction: It can interfere with cellular signaling pathways, such as the Mitogen-Activated Protein Kinase (MAPK) pathway, leading to altered cellular responses.
Epigenetic modifications: The compound can cause changes in DNA methylation and histone modifications, affecting gene expression and cellular function.
Comparison with Similar Compounds
Cadmium bis[oxido(dioxo)vanadium] can be compared with other vanadium complexes, such as:
Vanadium pentoxide (V2O5): Known for its use in catalysis and as an electrode material.
Oxovanadium(IV) complexes: These complexes are used in similar applications but differ in their oxidation state and reactivity.
Vanadium dioxide (VO2): Known for its phase transition properties and applications in smart materials.
Cadmium bis[oxido(dioxo)vanadium] stands out due to its unique combination of cadmium and vanadium, which imparts distinct chemical and physical properties, making it a valuable compound for various scientific and industrial applications.
Properties
IUPAC Name |
cadmium(2+);oxido(dioxo)vanadium |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Cd.6O.2V/q+2;;;;;2*-1;; |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPGPFJNNBBFCTP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-][V](=O)=O.[O-][V](=O)=O.[Cd+2] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CdO6V2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90648450 |
Source
|
Record name | Cadmium bis[oxido(dioxo)vanadium] | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90648450 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
12422-12-7 |
Source
|
Record name | Cadmium bis[oxido(dioxo)vanadium] | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90648450 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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